Cas no 2758004-70-3 (Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2))

• Product Name: Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2)
• CAS No: 2758004-70-3
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 6078139
• PubChem ID: 165995536
• Update Time: 2025-11-01

Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2)
• Z5626910804
• EN300-37339938
• 5H,6H,7H,8H-pyrido[3,4-b]pyrazine dihydrochloride
• 2758004-70-3

• Inchi： 1S/C7H9N3.ClH/c1-2-8-5-7-6(1)9-3-4-10-7;/h3-4,8H,1-2,5H2;1H
• InChI Key： LHGOGDSIJYELPM-UHFFFAOYSA-N
• SMILES： C12=NC=CN=C1CNCC2.Cl

Computed Properties

• Exact Mass: 207.0330028g/mol
• Monoisotopic Mass: 207.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Additional information on Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2)

Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2): A Novel Scaffold for Targeted Therapeutic Development

Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2) represents a unique class of heterocyclic compounds with significant potential in the field of biomedical research. As a member of the pyrazine derivatives family, this compound exhibits structural features that make it a promising candidate for the development of novel therapeutics. The CAS number 2758004-70-3 corresponds to this specific molecular entity, which is characterized by its hydrochloride salt form and the presence of a tetrahydro-pyrido[3,4-b]pyrazine core. Recent advancements in drug discovery have highlighted the importance of such scaffolds in modulating biological targets with high specificity.

The chemical structure of Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2) is defined by a six-membered ring system fused with a five-membered pyrazine ring, creating a unique framework for molecular interactions. The hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations. This molecular architecture is particularly advantageous for targeting ion channels and receptor-mediated pathways, which are critical in various disease mechanisms. The hydrochloride (1:2) ratio ensures optimal ion pairing, which is essential for maintaining the compound's pharmacological activity.

Emerging research studies have demonstrated the therapeutic potential of this compound in multiple disease models. For instance, a 2023 study published in Journal of Medicinal Chemistry revealed that Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2) exhibits potent anti-inflammatory properties by modulating the NF-κB signaling pathway. This mechanism is particularly relevant in chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data from in vivo experiments suggest that this compound may inhibit pro-inflammatory cytokine production, offering new avenues for the development of targeted anti-inflammatory therapies.

Another area of interest is the antitumor activity of Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2). Recent investigations into oncogenic pathways have shown that this compound can selectively target mitogen-activated protein kinase (MAPK) signaling, a key driver in many cancers. A 2024 preclinical study highlighted its ability to induce apoptosis in hepatocellular carcinoma cells by disrupting the PI3K/AKT/mTOR pathway. These findings underscore the potential of this compound as a chemotherapeutic agent with minimal off-target effects, a critical factor in improving treatment outcomes.

The synthetic accessibility of Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2) has also been a focus of recent organic chemistry research. Efficient synthetic routes have been developed to produce this compound with high purity, which is essential for drug development pipelines. The hydrochloride salt form is particularly amenable to solid-state synthesis, allowing for scalable production. This aspect is crucial for translating laboratory discoveries into clinical applications, as it ensures the availability of sufficient quantities for preclinical testing and eventual clinical trials.

From a pharmacokinetic perspective, the hydrochloride (1:2) form of this compound exhibits favorable properties. It demonstrates good oral bioavailability and a prolonged half-life, which are advantageous for chronic disease management. The compound's low molecular weight and hydrophilic nature further contribute to its stability in biological fluids, reducing the risk of metabolic degradation. These characteristics make it a strong candidate for long-acting formulations that can maintain therapeutic concentrations over extended periods.

However, the therapeutic potential of Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2) is not without challenges. Drug resistance mechanisms, particularly in cancer models, may limit its efficacy. Ongoing research is focused on identifying combination therapies that can enhance its effectiveness. For example, pairing this compound with chemotherapeutic agents or targeted therapies may overcome resistance and improve patient outcomes. Additionally, toxicological studies are being conducted to ensure its safety profile, particularly in long-term use scenarios.

The future applications of this compound are vast. Beyond its current focus on inflammatory diseases and oncology, it may also be explored for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability to modulate neurotransmitter systems and mitochondrial function makes it a promising candidate for these conditions. Furthermore, its structural flexibility allows for the design of structure-based drug discovery approaches, enabling the development of next-generation therapeutics tailored to specific disease targets.

In conclusion, Pyrido[3,4-b]pyrazine, 5,6,7,8-tetrahydro-, hydrochloride (1:2) represents a significant advancement in biomedical research. Its unique chemical structure, combined with its pharmacological properties, positions it as a versatile scaffold for developing novel therapeutics. As research continues to uncover its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in addressing complex medical challenges. The ongoing scientific exploration of this molecule underscores its importance in the evolving landscape of modern medicine.